Cas no 2639462-16-9 (2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid)
2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
- EN300-28229360
- 2639462-16-9
- 2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
-
- Inchi: 1S/C17H20N2O4S/c1-3-4-10-19(16-18-12(2)14(24-16)15(20)21)17(22)23-11-13-8-6-5-7-9-13/h5-9H,3-4,10-11H2,1-2H3,(H,20,21)
- InChI Key: MQKDQGBSVVYBHL-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C)N=C1N(C(=O)OCC1C=CC=CC=1)CCCC
Computed Properties
- Exact Mass: 348.11437830g/mol
- Monoisotopic Mass: 348.11437830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 108Ų
2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229360-0.05g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 95.0% | 0.05g |
$624.0 | 2025-03-19 | |
| Enamine | EN300-28229360-0.1g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 95.0% | 0.1g |
$653.0 | 2025-03-19 | |
| Enamine | EN300-28229360-0.25g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 95.0% | 0.25g |
$683.0 | 2025-03-19 | |
| Enamine | EN300-28229360-0.5g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 95.0% | 0.5g |
$713.0 | 2025-03-19 | |
| Enamine | EN300-28229360-1.0g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 95.0% | 1.0g |
$743.0 | 2025-03-19 | |
| Enamine | EN300-28229360-2.5g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 95.0% | 2.5g |
$1454.0 | 2025-03-19 | |
| Enamine | EN300-28229360-5.0g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 95.0% | 5.0g |
$2152.0 | 2025-03-19 | |
| Enamine | EN300-28229360-10.0g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 95.0% | 10.0g |
$3191.0 | 2025-03-19 | |
| Enamine | EN300-28229360-1g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 1g |
$743.0 | 2023-09-09 | ||
| Enamine | EN300-28229360-5g |
2-{[(benzyloxy)carbonyl](butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid |
2639462-16-9 | 5g |
$2152.0 | 2023-09-09 |
2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
2-{(Benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
2-{(Benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid is a highly specialized organic compound with the CAS number 2639462-16-9. This compound belongs to the class of thiazole derivatives, which are widely studied in the fields of medicinal chemistry and materials science due to their unique structural and functional properties. The molecule features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural motif is known for its versatility in binding to various biological targets, making it a valuable scaffold in drug design.
The benzyloxy carbonyl (Cbz) group attached to the nitrogen atom in the molecule plays a crucial role in modulating the compound's reactivity and stability. The butyl amino group further enhances the molecule's solubility and bioavailability, which are critical parameters for pharmaceutical applications. Additionally, the presence of a methyl group at the 4-position of the thiazole ring contributes to the compound's hydrophobicity, potentially influencing its interaction with lipid-rich biological membranes.
Recent studies have highlighted the potential of thiazole derivatives as inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have reported that compounds with similar structural features to 2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid exhibit potent anti-proliferative activity against cancer cells by targeting specific kinases. These findings underscore the importance of this compound as a lead molecule in drug discovery efforts.
In terms of synthesis, 2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of protecting groups, such as the Cbz group, is essential during the synthesis to ensure selective reactivity and prevent unwanted side reactions. The final product is purified using chromatographic techniques to achieve high purity levels suitable for both analytical and preparative purposes.
The compound's carboxylic acid functionality makes it amenable to further modifications, such as esterification or amidation, enabling the creation of prodrugs or targeted delivery systems. Such derivatization strategies are particularly useful in overcoming challenges related to drug delivery, such as poor absorption or rapid metabolism.
From an environmental perspective, understanding the fate and toxicity of 2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid is crucial for its safe handling and disposal. Preliminary studies suggest that the compound undergoes biodegradation under specific conditions, although further research is needed to assess its long-term impact on ecosystems.
In conclusion, 2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid represents a promising candidate for advancing research in medicinal chemistry and materials science. Its unique structural features and potential biological activities make it a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in various scientific domains.
2639462-16-9 (2-{(benzyloxy)carbonyl(butyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)